![molecular formula C23H20N2O4 B2363050 2-ethoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide CAS No. 921889-31-8](/img/structure/B2363050.png)
2-ethoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-ethoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide” is a chemical compound with the molecular formula C23H20N2O4. It is also known as Isoxepac .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 388.423. It has a melting point of 130-132°C and a predicted boiling point of 528.2±50.0 °C. Its density is 1.39 g/cm3 .Scientific Research Applications
Heterocyclic Compounds in Drug Modification and Material Science
Research on heterocyclic compounds such as "Ethyl 11a,12-Dihydrobenzo[b]benzo[5,6][1,4]oxazino[2,3-e][1,4]oxazine-5a(6H)-carboxylate" demonstrates the potential of such structures in the modification of drugs and the development of novel materials with unique physical properties. The synthesis and structural elucidation of these compounds offer insights into their potential applications in creating heteropropellanes, which are of interest for their unusual and important physical properties (Konstantinova et al., 2020).
Synthesis of Benzodiazepine Oxazoles
The synthesis of benzodiazepine oxazoles and their derivatives highlights the chemical versatility and potential therapeutic applications of benzamide-based heterocycles. These compounds, through their structural and functional diversity, could serve as a basis for the development of new therapeutic agents with optimized efficacy and specificity. The exploration of their reactions, rearrangements, and the mechanistic insights into their formation can provide valuable knowledge for the design of novel compounds with potential scientific applications (Terada et al., 1973).
Novel Benzodifuranyl Derivatives
Studies on the synthesis of novel benzodifuranyl derivatives, such as those derived from visnaginone and khellinone, showcase the potential of these compounds as anti-inflammatory and analgesic agents. The innovative approach to synthesizing these derivatives and evaluating their biological activities contributes to the broader understanding of the medicinal applications of complex heterocyclic compounds. This research underlines the importance of heterocyclic chemistry in the discovery of new drugs and therapeutic agents (Abu‐Hashem et al., 2020).
Antimicrobial and Analgesic Activities
The development of new 1,2,4-triazole derivatives bearing a 6,8-dibromo-2-methylquinazoline moiety and their evaluation for antimicrobial and analgesic activities represent another dimension of the scientific applications of benzamide derivatives. These studies not only contribute to the field of medicinal chemistry but also underscore the potential of heterocyclic compounds in addressing various health issues through novel therapeutic agents (Saad et al., 2011).
properties
IUPAC Name |
2-ethoxy-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c1-3-28-19-10-6-4-8-16(19)22(26)24-15-12-13-20-17(14-15)23(27)25(2)18-9-5-7-11-21(18)29-20/h4-14H,3H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLHXMNHPXYZENW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4N(C3=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.